Cas no 2229361-81-1 (1-amino-3-(2-bromopyridin-3-yl)propan-2-ol)

• Product Name: 1-amino-3-(2-bromopyridin-3-yl)propan-2-ol
• CAS No: 2229361-81-1
• MF: C₈H₁₁BrN₂O
• MW: 231.089740991592
• CID: 5963781
• PubChem ID: 165780049
• Update Time: 2025-10-28

1-amino-3-(2-bromopyridin-3-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-amino-3-(2-bromopyridin-3-yl)propan-2-ol
• 2229361-81-1
• EN300-1905584

• Inchi： 1S/C8H11BrN2O/c9-8-6(2-1-3-11-8)4-7(12)5-10/h1-3,7,12H,4-5,10H2
• InChI Key： FUFOERJLAYRHTI-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CN=1)CC(CN)O

Computed Properties

• Exact Mass: 230.00548g/mol
• Monoisotopic Mass: 230.00548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 59.1Ų

Additional information on 1-amino-3-(2-bromopyridin-3-yl)propan-2-ol

1-Amino-3-(2-Bromopyridin-3-Yl)Propan-2-Ol: A Comprehensive Overview

The compound 1-amino-3-(2-bromopyridin-3-yl)propan-2-ol, also known by its CAS number CAS 2229361-81-1, is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention in recent years due to its unique properties and promising roles in drug discovery and material science. The molecule consists of a pyridine ring substituted with a bromine atom at the 2-position, an amino group, and a hydroxyl group attached to a branched carbon chain. Its structure allows for versatile reactivity, making it a valuable intermediate in organic synthesis.

Recent studies have highlighted the importance of 1-amino-3-(2-bromopyridin-3-yl)propan-2-ol in the development of novel therapeutic agents. Researchers have explored its potential as a precursor for bioactive compounds, particularly in the design of kinase inhibitors and other enzyme-targeting molecules. The presence of the amino and hydroxyl groups provides opportunities for hydrogen bonding, which is crucial for molecular recognition in biological systems. Additionally, the bromine substituent introduces electronic effects that can modulate the compound's reactivity and pharmacokinetic properties.

The synthesis of CAS 2229361-81-1 typically involves multi-step organic reactions, often utilizing palladium-catalyzed coupling reactions or nucleophilic substitutions. These methods have been optimized to achieve high yields and purity, ensuring the compound's suitability for downstream applications. Recent advancements in green chemistry have also led to the development of more sustainable synthesis routes, reducing environmental impact while maintaining product quality.

In terms of applications, 1-amino-3-(2-bromopyridin-3-yl)propan-2-ol has shown promise in the field of materials science. Its ability to form stable coordination complexes makes it a candidate for use in catalysis and sensor technologies. Moreover, its unique electronic properties have been leveraged in the design of organic semiconductors, contributing to advancements in flexible electronics and optoelectronic devices.

The compound's toxicity profile has also been a subject of recent research. Studies indicate that while it exhibits moderate cytotoxicity against certain cancer cell lines, further investigations are required to fully understand its safety profile for human use. Regulatory agencies emphasize the importance of thorough toxicological assessments before considering this compound for clinical applications.

In conclusion, 1-amino-3-(2-bromopyridin-3-yl)propan-2-ol (CAS 2229361-81) stands as a testament to the ongoing innovation in organic chemistry. Its diverse applications across pharmaceuticals, materials science, and catalysis underscore its significance as a versatile building block in modern chemical research. As research continues to uncover new potentials for this compound, it is poised to play an increasingly important role in advancing both scientific knowledge and practical technologies.